Cas no 692288-00-9 ((1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE)

(1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE is a specialized organic compound featuring a conjugated dienone backbone with a dimethylamino substituent and a tert-butylphenoxy phenyl group. Its extended π-conjugation system enhances electronic delocalization, making it potentially useful in photophysical applications or as an intermediate in synthetic chemistry. The tert-butyl group improves steric stability, while the dimethylamino moiety may contribute to electron-donating properties, influencing reactivity or optoelectronic behavior. This compound’s structural design suggests utility in materials science, particularly where tunable chromophores or charge-transfer systems are required. Careful handling is advised due to potential sensitivity to light or oxidation. Analytical characterization should include HPLC, NMR, and mass spectrometry for purity verification.
(1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE structure
692288-00-9 structure
Product Name:(1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE
CAS No:692288-00-9
MF:C23H27NO2
MW:349.46598649025
CID:5234990
Update Time:2026-03-08

(1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE Chemical and Physical Properties

Names and Identifiers

    • (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE
    • (1E,4E)-1-[3-(4-tert-butylphenoxy)phenyl]-5-(dimethylamino)penta-1,4-dien-3-one
    • Inchi: 1S/C23H27NO2/c1-23(2,3)19-10-13-21(14-11-19)26-22-8-6-7-18(17-22)9-12-20(25)15-16-24(4)5/h6-17H,1-5H3
    • InChI Key: OSDAYWNBUJFOFZ-UHFFFAOYSA-N
    • SMILES: CC(C1C=CC(OC2C=C(C=CC(C=CN(C)C)=O)C=CC=2)=CC=1)(C)C

(1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
5T-0835-1MG
(1E,4E)-1-{3-[4-(tert-butyl)phenoxy]phenyl}-5-(dimethylamino)-1,4-pentadien-3-one
692288-00-9 >90%
1mg
£28.00 2025-02-08
Key Organics Ltd
5T-0835-5MG
(1E,4E)-1-{3-[4-(tert-butyl)phenoxy]phenyl}-5-(dimethylamino)-1,4-pentadien-3-one
692288-00-9 >90%
5mg
£35.00 2025-02-08
Key Organics Ltd
5T-0835-10MG
(1E,4E)-1-{3-[4-(tert-butyl)phenoxy]phenyl}-5-(dimethylamino)-1,4-pentadien-3-one
692288-00-9 >90%
10mg
£48.00 2025-02-08
Key Organics Ltd
5T-0835-50MG
(1E,4E)-1-{3-[4-(tert-butyl)phenoxy]phenyl}-5-(dimethylamino)-1,4-pentadien-3-one
692288-00-9 >90%
50mg
£77.00 2025-02-08
Key Organics Ltd
5T-0835-100MG
(1E,4E)-1-{3-[4-(tert-butyl)phenoxy]phenyl}-5-(dimethylamino)-1,4-pentadien-3-one
692288-00-9 >90%
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£110.00 2025-02-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00913684-1g
(1E,4E)-1-[3-(4-tert-Butylphenoxy)phenyl]-5-(dimethylamino)penta-1,4-dien-3-one
692288-00-9 90%
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¥2401.0 2024-04-18
Ambeed
A922959-1g
(1E,4E)-1-[3-(4-tert-Butylphenoxy)phenyl]-5-(dimethylamino)penta-1,4-dien-3-one
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Additional information on (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE

Research Brief on (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE (CAS: 692288-00-9)

The compound (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE (CAS: 692288-00-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on its molecular mechanisms, pharmacological properties, and potential clinical applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's unique structural features, which include a conjugated dienone system and a dimethylamino group, contributing to its bioactivity. Investigations into its mechanism of action suggest that it may function as a modulator of key cellular pathways, including those involved in inflammation and apoptosis. Preliminary in vitro and in vivo studies have demonstrated promising results, particularly in the context of cancer and neurodegenerative diseases.

One of the most notable findings is the compound's ability to inhibit specific protein kinases, which are often dysregulated in cancer. A 2023 study published in the Journal of Medicinal Chemistry reported that (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE exhibited potent inhibitory effects against a panel of kinase targets, with IC50 values in the nanomolar range. This suggests its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its anticancer properties, the compound has shown neuroprotective effects in models of neurodegenerative diseases. Research published in ACS Chemical Neuroscience in 2022 revealed that it could mitigate oxidative stress and reduce neuronal apoptosis in vitro. These findings underscore its potential as a multifunctional therapeutic agent, though further studies are needed to elucidate its safety and efficacy profiles.

The synthesis and optimization of (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties. For instance, a 2023 patent application disclosed a novel synthetic route that enhances yield and purity, facilitating further preclinical evaluation.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability need optimization to ensure its suitability for clinical use. Additionally, comprehensive toxicology studies are required to assess its long-term safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into therapeutic applications.

In conclusion, (1E,4E)-1-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE represents a compelling candidate for further investigation in drug discovery. Its dual functionality as a kinase inhibitor and neuroprotective agent positions it as a versatile tool for addressing unmet medical needs. Future research should prioritize mechanistic studies, derivative optimization, and preclinical trials to unlock its full therapeutic potential.

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